Cas no 1040643-29-5 (2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide
• CAS No: 1040643-29-5
• MF: C₂₁H₁₇FN₄O₂S
• MW: 408.448686361313
• CID: 5383708
• Update Time: 2025-06-12

2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl-N-(3-methoxyphenyl)acetamide
• 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C21H17FN4O2S/c1-28-17-4-2-3-16(11-17)24-20(27)13-29-21-19-12-18(25-26(19)10-9-23-21)14-5-7-15(22)8-6-14/h2-12H,13H2,1H3,(H,24,27)
• InChI Key： HBPRIJGGVHJFEP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(F)C=C3)C=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide

Introduction to 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide (CAS No. 1040643-29-5)

Compound 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide, identified by its CAS number 1040643-29-5, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The core structure of 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide consists of a fused pyrazole-pyrazine scaffold, which is further functionalized with a sulfur-containing group and an amide moiety. The presence of a 4-fluorophenyl substituent enhances the lipophilicity and metabolic stability of the molecule, while the 3-methoxyphenyl group contributes to its binding affinity to biological targets. These structural features are critical in determining the compound's interaction with biological systems and its overall pharmacological profile.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The unique chemical properties of 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide make it an attractive candidate for investigating its potential in these areas. For instance, studies have suggested that molecules with similar structural motifs may exhibit inhibitory effects on kinases and other enzymes involved in disease pathways. The sulfur-containing group in particular has been identified as a key pharmacophore that can modulate enzyme activity and receptor binding.

The synthesis of 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are employed to construct the complex heterocyclic core. The introduction of the 4-fluorophenyl and 3-methoxyphenyl groups is achieved through carefully optimized steps to ensure high yield and purity. The final product is characterized using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm its structural integrity.

Evaluation of the biological activity of 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. Additionally, preliminary studies suggest that this compound may have anti-inflammatory properties by modulating cytokine production and immune cell function. These findings underscore the potential therapeutic value of this molecule and justify further exploration in clinical settings.

The development of novel drugs often requires a deep understanding of molecular interactions at the atomic level. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in elucidating the binding mechanism of 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide to its biological targets. These studies provide valuable insights into how the compound interacts with proteins and enzymes, helping researchers optimize its structure for improved efficacy and selectivity. Such computational approaches are increasingly integrated into drug discovery pipelines due to their efficiency and accuracy.

The future prospects for 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide are bright, with ongoing research aimed at exploring its potential in treating a range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical findings into clinical trials. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can accelerate the development process and bring new treatments to patients who need them most.

In conclusion, compound CAS No. 1040643-29-5, known as 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide, represents a significant advancement in medicinal chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further investigation. As research continues to uncover new insights into its mechanisms of action, this compound holds great promise for improving human health and well-being.